Cas no 2229189-01-7 (2-{1-4-(methoxymethyl)phenylcyclopropyl}ethan-1-amine)

• Product Name: 2-{1-4-(methoxymethyl)phenylcyclopropyl}ethan-1-amine
• CAS No: 2229189-01-7
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6250609
• PubChem ID: 165852477
• Update Time: 2025-10-28

2-{1-4-(methoxymethyl)phenylcyclopropyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-(methoxymethyl)phenylcyclopropyl}ethan-1-amine
• 2-{1-[4-(methoxymethyl)phenyl]cyclopropyl}ethan-1-amine
• EN300-1772090
• 2229189-01-7

• Inchi： 1S/C13H19NO/c1-15-10-11-2-4-12(5-3-11)13(6-7-13)8-9-14/h2-5H,6-10,14H2,1H3
• InChI Key： IINFOQAPKOHRKI-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC(=CC=1)C1(CCN)CC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-{1-4-(methoxymethyl)phenylcyclopropyl}ethan-1-amine

2-{1-4-(methoxymethyl)phenylcyclopropyl}ethan-1-amine (CAS No 2229189-01-7)

The compound 2-{1-4-(methoxymethyl)phenylcyclopropyl}ethan-1-amine, with the CAS registry number CAS No 2229189-01-7, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a cyclopropane ring, a methoxymethyl substituent, and an ethanamine group. The molecule's structure provides a platform for exploring its potential applications in drug discovery, polymer synthesis, and advanced materials.

The molecular structure of 2-{1-4-(methoxymethyl)phenylcyclopropyl}ethan-1-amine is notable for its cyclopropane ring, which introduces strain into the molecule and can influence its reactivity and stability. The cyclopropane ring is attached to a phenyl group that bears a methoxymethyl substituent, which adds electron-donating properties to the aromatic ring. This substitution pattern can enhance the molecule's ability to participate in various chemical reactions, such as nucleophilic aromatic substitution or electrophilic addition. Additionally, the ethanamine group at the terminus of the molecule introduces basicity, which can be exploited in pH-responsive systems or as a site for further functionalization.

Recent studies have highlighted the potential of CAS No 2229189-01-7 as a building block in the synthesis of advanced materials. For instance, researchers have investigated its use in constructing self-healing polymers, where the cyclopropane ring serves as a reactive site for dynamic covalent chemistry. The methoxymethyl group has been shown to enhance the polymer's mechanical properties by introducing hydrogen bonding interactions within the polymer matrix. Furthermore, the ethanamine group has been utilized as a handle for post-polymerization modification, enabling the incorporation of additional functionalities such as fluorescence or magnetic properties.

In the realm of drug discovery, 2-{1-4-(methoxymethyl)phenylcyclopropyl}ethan-1-amine has been explored as a lead compound for developing bioactive molecules. Its unique structure allows for diverse interactions with biological targets, such as enzymes or receptors. For example, studies have demonstrated that this compound can act as an inhibitor of certain kinases involved in cancer cell proliferation. The methoxymethyl group has been shown to improve bioavailability by enhancing solubility and permeability across biological membranes. Additionally, the ethanamine group provides a site for further optimization through medicinal chemistry approaches.

The synthesis of CAS No 2229189-01-7 typically involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound. For instance, transition-metal-catalyzed cyclopropanation reactions have been employed to construct the cyclopropane ring with high regioselectivity. Additionally, enantioselective synthesis methods have been developed to access enantiomerically pure forms of this compound, which are essential for studying its stereochemical effects in biological systems.

In terms of physical properties, 2-{1-4-(methoxymethyl)phenylcyclopropyl}ethan-1-amine exhibits interesting behavior under various conditions. Its melting point and boiling point are influenced by the balance between steric hindrance from the cyclopropane ring and hydrogen bonding interactions from the methoxymethyl and ethanamine groups. These properties make it suitable for use in applications requiring thermal stability or controlled volatility.

The latest research on this compound has focused on its potential role in sustainable chemistry. For example, scientists have explored its use as a catalyst in asymmetric synthesis reactions or as a component in biodegradable materials. The integration of green chemistry principles into its synthesis and application has positioned this compound as a promising candidate for environmentally friendly technologies.

In conclusion, CAS No 2229189-01-7, also known as 2-{1-4-(methoxymethyl)phenylcyclopropyl}ethan-1